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Compound of Interest

Compound Name:
Carbobenzoxyleucyl-leucyl-

glutamyl-2-naphthylamide

Cat. No.: B1473583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and experimental use of

Carbobenzoxyleucyl-leucyl-glutamyl-2-naphthylamide, a key reagent in cellular and

biochemical research.

Core Compound Information
Carbobenzoxyleucyl-leucyl-glutamyl-2-naphthylamide, often abbreviated as Cbz-Leu-Leu-

Glu-2NA or Z-Leu-Leu-Glu-βNA, is a synthetic peptide derivative. It functions as a fluorogenic

substrate for the 20S proteasome, a multi-catalytic proteinase complex essential for protein

degradation in eukaryotic cells. Specifically, it is used to measure the peptidyl-glutamyl peptide-

hydrolyzing (PGPH) or "caspase-like" activity associated with the β1 subunit of the

proteasome. Upon cleavage by the proteasome, the free 2-naphthylamine fluorophore is

released, which can be quantified to determine enzymatic activity.

Safety and Handling
Based on available Safety Data Sheet (SDS) information, Carbobenzoxyleucyl-leucyl-
glutamyl-2-naphthylamide is not classified as a hazardous substance or mixture. However, as
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with all laboratory chemicals, appropriate safety precautions should be observed. The

toxicological properties have not been thoroughly investigated, warranting a cautious approach.

Quantitative Safety Data
Parameter Value Reference

GHS Classification
Not a hazardous substance or

mixture
[1]

Carcinogenicity (IARC, NTP,

OSHA)

No component is identified as

a known or anticipated

carcinogen.

[1]

Acute Toxicity Data not available -

Skin Corrosion/Irritation Data not available -

Serious Eye Damage/Irritation Data not available -

Respiratory or Skin

Sensitization
Data not available -

Germ Cell Mutagenicity Data not available -

Reproductive Toxicity Data not available -

Specific Target Organ Toxicity Data not available -

Personal Protective Equipment (PPE) and Handling
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Precaution Specification

Eye/Face Protection
Use safety glasses with side-shields or chemical

safety goggles.

Skin Protection
Handle with chemically resistant gloves (e.g.,

nitrile). Inspect gloves prior to use.

Body Protection Wear a laboratory coat.

Respiratory Protection
Not required under normal use. If dust is

generated, use a NIOSH-approved respirator.

General Hygiene
Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage and Disposal
Condition Specification

Storage Temperature Store at -20°C.

Storage Conditions
Keep container tightly closed in a dry, well-

ventilated place. Protect from light.

Disposal

Dispose of contents and container in

accordance with local, regional, and national

regulations.

Experimental Protocols
This section outlines a general methodology for a proteasome activity assay using

Carbobenzoxyleucyl-leucyl-glutamyl-2-naphthylamide. This protocol may need to be

optimized for specific experimental conditions, such as cell type or purified enzyme preparation.

Reagent Preparation
Substrate Stock Solution: Prepare a 10 mM stock solution of Carbobenzoxyleucyl-leucyl-
glutamyl-2-naphthylamide in dimethyl sulfoxide (DMSO). Store this stock solution in

aliquots at -20°C to avoid repeated freeze-thaw cycles.
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Assay Buffer: A common assay buffer is 25 mM HEPES, pH 7.5, containing 0.5 mM EDTA.

The buffer should be pre-warmed to 37°C before use.

Cell Lysate Preparation (Example):

Harvest cells and wash with ice-cold phosphate-buffered saline (PBS).

Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) on ice.

Centrifuge the lysate to pellet cell debris.

Determine the protein concentration of the supernatant using a standard method (e.g.,

BCA assay).

Proteasome Activity Assay
Reaction Setup: In a 96-well microplate (preferably black for fluorescence assays), add the

following to each well:

50-100 µg of cell lysate or an appropriate amount of purified 20S proteasome.

Assay buffer to a final volume of 100 µL.

Initiate Reaction: Add the substrate to each well to a final concentration of 50-200 µM. This is

achieved by diluting the 10 mM stock solution in the assay buffer.

Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light. The incubation

time may need optimization.

Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader.

Excitation Wavelength: ~335-345 nm

Emission Wavelength: ~410-420 nm

Note: These wavelengths are for the cleaved 2-naphthylamine. Optimal wavelengths

should be confirmed experimentally.
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Data Analysis: The fluorescence intensity is proportional to the proteasome's caspase-like

activity. Activity can be expressed as relative fluorescence units (RFU) per microgram of

protein per unit of time.

Visualizations
Enzymatic Reaction

Proteasome-Mediated Cleavage

Cbz-Leu-Leu-Glu-2-naphthylamide
(Non-fluorescent)

20S Proteasome
(β1 subunit)

 Binds to
active site Cbz-Leu-Leu-Glu + 2-naphthylamine

(Fluorescent)
 Cleavage

Click to download full resolution via product page

Caption: Enzymatic cleavage of the substrate by the 20S proteasome.

Experimental Workflow
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Proteasome Activity Assay Workflow

Start: Prepare Reagents
(Substrate, Buffer, Lysate)

Set up reaction in 96-well plate
(Lysate + Buffer)

Add Cbz-Leu-Leu-Glu-2NA
 to initiate reaction

Incubate at 37°C
(30-60 min)

Measure Fluorescence
(Ex: ~340nm, Em: ~415nm)

Analyze Data
(RFU/µg protein/time)

End: Quantify Activity
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Caption: General workflow for measuring proteasome activity.

Signaling Pathway Context

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1473583?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1473583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The ubiquitin-proteasome system is critical for cellular homeostasis, and its dysregulation is

implicated in diseases like cancer and neurodegeneration. For instance, impaired proteasome

activity can lead to the accumulation of misfolded proteins and trigger apoptosis (programmed

cell death). The caspase-like activity of the proteasome is a key component of this system.
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Role of Proteasome in Apoptosis
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Caption: Simplified pathway showing the proteasome's role in apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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